AbstractThe effect of superhard synthetic diamond micropowder and filamentary crystals of zinc oxides on erosion resistance of industrial epoxy-polyamide, epoxy-rubber, and fluororesin coatings is studied. It is shown that the use of synthetic diamonds in epoxy-polyamide and epoxy-rubber film formers and filamentary crystals in fluororesin film formers makes it possible to considerably increase their erosion resistance. The efficiency of fluoroplastic and fluororesin coatings has been shown for the first time.

AbstractThe article describes methods currently used to measure the thixotropic properties of concrete. It represents the theoretical substantiation of the thixotropy process from the point of view of colloidal chemistry with the usage of the potential energy curve of interaction between particles. The choice of the mathematical model for the approximation of experimental results has been justified. The works deals with the simplest and most adequate thixotropy model of polymer cement concrete (PC concrete) for construction printing and self-compacting cast concrete (SCC). The Russel’s model is consistent with the results of other researchers of cement concrete mixtures, which can be found in the literature, and with the proposed classification of concrete by the flocculation rate Athix. The rheological regularities for highly concentrated polymer cement dispersions experimentally received on a Reotest 2.1 laboratory rheometer are matched with the predictions of the thixotropic model. The author of the article describes the possibility of usage of this model for layer-by-layer concrete application when using additive technologies. It is shown that non-thixotropic concrete can be used for cast self-compacting concrete elements (low flocculation rate), but construction printing requires only thixotropic or highly thixotropic concrete (high flocculation speed). Polymer cement concrete P/C = 0.1 is demonstrated as the most adapted material for using in construction additive technologies. The achievement of the required properties is due to the increase in thixotropic properties with simultaneous increase in adhesion between layers.

Abstract—We present the results on the influence of parameters of the thermochemical treatment process in selenium vapor during production of solid lubricant coatings from molybdenum diselenide on the construction steel specimens with a plasma Mo coating. We propose an empirical mathematical model of the temperature–time parameters of the Mo selenization process making it possible to control the quality of the resulting coatings depending on the requirements for their tribotechnical properties. Their tribotechnical characteristics in air and in vacuum are evaluated within the temperature range of 20–600°C.

AbstractThe analysis of the literature on bioactive surfaces of volume implants and plasma coatings on their surface is performed. The influence of the porous sizes on the process of growing new bone in an implant surface is described. The traditional porous structure of a plasma titanic coating, which is formed owing to a decrease in extent of deformation of spraying particles on a substrate, is not optimum for growing of a new bone tissue. Modern dense hydroxyapatite (HA)-titanium coatings do not have the necessary porous structure, and transfer of cyclic loading through an external layer is not reliable. At the same time, comparative studies of 17 surfaces of implants indicate obvious advantages of plasma HA coatings during implantation, which are not dependent on the degree of their crystallinity. Three-dimensional capillary-porous (TCP) titanium coatings in the form of ridges and cavities with additional HA plasma and microplasma coatings are prospective for medical application owing to division of dense and porous volumes of a coating, increase in the area of the border with a new bone tissue, higher shear, and the possibility of spraying of the HA coating with equilibrium structure at a temperature of the surface of titanium of 550°C. The analysis of HA coating content phase is made depending on the modes of plasma spraying.

AbstractTwo variants of the generalized three-component mathematical model of external sliding friction are proposed. This approach involves the Deryagin molecular friction theory and allows describing the dependence of friction force on load under one or more changes in friction modes caused by complex physicochemical and mechanical processes in the friction contact area. The change in friction is shown to have a piecewise linear character, whereas such parameters of frictional interaction as the differential coefficient of friction, the equilibrium force of molecular attraction, and the molecular component of friction force change in a sigmoid manner.

Abstract—The operating conditions of welded structures of shipbuilding steels, including operation at northern latitudes, determine high requirements for their quality. Materials used for such structures should guarantee stable mechanical properties, good processability during hull fabrication, and serviceability at subzero temperatures. Strain aging is due to the thermodynamic nonequilibrium of steel structure in its initial state and gradual transition to the equilibrium state provided the diffusion mobility of interstitial atoms is sufficient. In unfavorable conditions, this can lead to the degradation of properties during processing (cold straightening, bending, welding), operation, or long-term storage. The paper studies the probability of natural and artificial aging processes in steels of different chemical compositions due to bulk diffusion and carbon dislocation core diffusion (dislocation pipe diffusion). The effect of strain aging on mechanical properties and the CTOD parameter value has been examined.

AbstractVacuum-arc synthesis of nanopowders based on zirconia and metal-organic framework structures was carried out using low-pressure arc discharge plasma. The obtained material was studied using a number of techniques (XRD, IR, TEM, DTA). The TEM technique showed that Zr-MOF represents strongly agglomerated particles of nearly spherical shape. The image clearly shows the crystal ordering of the nanoparticles with a large (up to 2 nm) lattice constant. The sizes of particles vary in the range from 5 to 30 nm. The mean particle size is 9.4 nm. XRD showed that the fraction of ZrO relative to Zr-MOF calculated according to the most intense lines of the X-ray diffraction pattern is 65%. Results of XRD agree well with IR studies. The DTA curve shows a continuous exothermic process, which is associated with a number of features of plasma chemical synthesis and morphology of the obtained nanoparticles, which is in full accordance with the study using transmission electron microscopy.

AbstractThe results of the procedure of the volumetric-spatial mapping of firing conditions by the UV–VIS–NIR spectrum of ceramic bricks from one batch by the multivariate analysis methods are presented. The principal component method identified the absorption bands of the spectrum, which are attributed to the color centers of iron-containing impurities. The discriminant ability of color coordinates a* > b* > L* is determined when grading products into groups of samples with similar color characteristics. The volumetric-spatial mapping of firing conditions by UV–VIS–NIR spectra of ceramic products makes it possible to select samples for testing at control points according to the volume of a batch of products.

Abstract—The results of studying the mechanical characteristics and chemical composition of metal specimens cut from an unirradiated weld joint of a VVER-440 reactor pressure vessel (RPV) after 45 years of operation are given. The calculated distribution of the ductile-to-brittle transition temperature over the thickness of the irradiated weld joint of the VVER-440 reactor pressure vessel (140 mm) is obtained accounting for the distribution of the initial properties, the content of phosphorus and copper, and the density of the fast neutron flux over the thickness of the joint. Since all the circular welds connecting the shells in the VVER-440 RPV are made using the same technology, the results of studying the unirradiated weld can be used to assess the distribution of properties in the irradiated weld. At the same time, it is assumed that the effect of thermal aging at a temperature of 270°C (operating temperature of a unirradiated weld) is insignificant and can be neglected.

AbstractWelded joints of casting intermetallic single-crystal rhenium-containing VKNA-25 alloy with crystallographic orientation [001] and wrought high-temperature disk nickel alloy of brand EP975 were studied depending on the parameters of pressure welding under superplasticity conditions and the influence of standard heat treatment for disk high-temperature nickel alloy with controlled cooling from a single-phase area. The study was carried out on the interdendritic regions of a single-crystal alloy. The results of X-ray microanalysis in the solid-state compound zone (SSC) and at distances up to 140 μm from this zone are presented in comparison with the initial chemical composition of the alloys. It has been found that, both in the samples before heat treatment and in the heat-treated samples in the SSC zone of welded samples EP975//VKNA-25 and also near this near-weld zone, no appearance of topologically close-packed (TCP) phases is observed. The alloying balance is better maintained in the deformable disk nickel alloy EP975, which is natural, since deformation under superplasticity conditions occurs owing to the disk high-temperature alloy, and only diffusion processes occur in the cast single-crystal material. Obtaining a high-quality permanent connection from EP975//VKNA-25 nickel-based alloys, which is relevant in relation to blisk-type constructions, is feasible in the process of pressure welding under superplasticity conditions (realized only in the deformable fine-grained disk alloy EP975). At the same time, the blade intermetallic alloy VKNA-25 retains a thermally stable single-crystal structure.